Cas no 843643-03-8 (6-amino-a,a-dimethyl-3-Pyridinemethanol)

• Product Name: 6-amino-a,a-dimethyl-3-Pyridinemethanol
• CAS No: 843643-03-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD18802400
• CID: 2084154
• PubChem ID: 59473771
• Update Time: 2025-06-08

6-amino-a,a-dimethyl-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 6-amino-a,a-dimethyl-3-Pyridinemethanol
• 6-Amino-α,α-dimethyl-3-pyridinemethanol (ACI)
• 2-(6-Amino-3-pyridyl)propan-2-ol
• 2-(6-Aminopyridin-3-yl)propan-2-ol
• 2-Amino-5-(1-hydroxy-1-methylethyl)pyridine
• 2-(6-Amino-3-pyridyl)-2-propanol
• BBZSDJGBSXMOON-UHFFFAOYSA-N
• BS-51169
• 2-(6-Amino-pyridin-3-yl)-propan-2-ol
• SY252867
• 2-(6-aminopyridin-3-yl)-propan-2-ol
• MFCD18802400
• DB-103707
• 6-Amino-alpha,alpha-dimethyl-3-pyridinemethanol
• CS-0127615
• SCHEMBL1725656
• 843643-03-8
• EN300-5042914
• W17246

• MDL： MFCD18802400
• Inchi： 1S/C8H12N2O/c1-8(2,11)6-3-4-7(9)10-5-6/h3-5,11H,1-2H3,(H2,9,10)
• InChI Key： BBZSDJGBSXMOON-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(N)=NC=1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-amino-a,a-dimethyl-3-Pyridinemethanol

6-Amino-a,a-Dimethyl-3-Pyridinemethanol (CAS No. 843643-03-8)

6-Amino-a,a-Dimethyl-3-Pyridinemethanol, also known by its CAS registry number CAS No. 843643-03-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role as intermediates in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of 6-amino-a,a-dimethyl-3-pyridinemethanol consists of a pyridine ring with a methyl group at the 2-position, an amino group at the 6-position, and a hydroxymethyl group at the 3-position. This configuration imparts the compound with both electron-donating and electron-withdrawing groups, which can influence its reactivity and stability under different chemical conditions. The presence of the hydroxymethyl group introduces additional functional diversity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 6-amino-a,a-dimethyl-3-pyridinemethanol as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antibiotics, where its unique structure can be exploited to design molecules with enhanced potency and reduced resistance profiles. Additionally, this compound has been employed in the synthesis of herbicides and fungicides, contributing to advancements in agricultural chemistry.

In terms of synthesis, CAS No. 843643-03-8 can be prepared through various routes, including nucleophilic substitution reactions and catalytic hydrogenation processes. The choice of synthetic pathway often depends on the desired purity, scalability, and cost-effectiveness of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical manufacturing practices.

The pharmacological properties of 6-amino-a,a-dimethyl-3-pyridinemethanol have also been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions.

Beyond its direct applications, CAS No. 843643-03-8 serves as an important intermediate in the production of more complex pyridine derivatives. Its ability to undergo various functional group transformations makes it a versatile starting material for constructing diverse chemical libraries.

In conclusion, 6-amino-a,a-dimethyl-3-pyridinemethanol, with its unique structure and versatile properties, continues to play a pivotal role in advancing chemical research and development across multiple disciplines. As new applications emerge and synthetic methodologies improve, this compound is poised to remain a key player in the field of organic chemistry for years to come.